Cas no 109351-34-0 ((R)-Terazosin)

• Product Name: (R)-Terazosin
• CAS No: 109351-34-0
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 128388
• PubChem ID: 1398859
• Update Time: 2025-07-16

(R)-Terazosin Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2R)-tetrahydro-2-furanyl]-
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[(tetrahydro-2-furanyl)carbonyl]-, (R)-
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-[[(2R)-tetrahydro-2-furanyl]carbonyl]- (9CI)
• (R)-Terazosin
• SCHEMBL41546
• [4-(4-Amino-6,7-Dimethoxyquinazolin-2-Yl)piperazin-1-Yl][(2r)-Tetrahydrofuran-2-Yl]methanone
• TZN
• MS-26411
• 109351-34-0
• NCGC00025191-01
• AKOS040736358
• (R)-(4-(4-AMINO-6,7-DIMETHOXYQUINAZOLIN-2-YL)PIPERAZIN-1-YL)(TETRAHYDROFURAN-2-YL)METHANONE
• CHEMBL1481149
• Tocris-1506
• NCGC00016026-02
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-[(2R)-oxolan-2-yl]methanone
• NCGC00016026-06
• NCGC00016026-01
• NCGC00016026-07
• 4o3f
• CS-0096551
• HY-B0371B
• Lopac-T-4680
• Q27466797
• NCGC00016026-03
• DA-59621
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[[(2R)-tetrahydro-2-furanyl]carbonyl]- piperazine; [4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl][(2R)-tetrahydro-2-furanyl]methanone;

• Inchi： 1S/C19H25N5O4/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14/h10-11,14H,3-9H2,1-2H3,(H2,20,21,22)/t14-/m1/s1
• InChI Key： VCKUSRYTPJJLNI-CQSZACIVSA-N
• SMILES： O1CCC[C@@H]1C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O

Computed Properties

• Exact Mass: 387.19085
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines